N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide

• IUPAC Name: N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H16N2O3/c19-15(14-4-3-11-21-14)17-13-7-5-12(6-8-13)16(20)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,17,19)
• InChI Key: VTECWAWHLNPRLV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide is a compound that features a pyrrolidine ring, a phenyl group, and a furan-2-carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide typically involves the following steps:

Formation of the pyrrolidine ring: This can be achieved through cyclization reactions involving suitable precursors.

Attachment of the phenyl group: This step often involves coupling reactions such as Suzuki or Heck coupling.

Formation of the furan-2-carboxamide moiety: This can be synthesized through various methods, including the reaction of furan-2-carboxylic acid with amines under appropriate conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: The compound can be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, potentially inhibiting their activity or modulating their function. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(pyrrolidine-1-carbonyl)phenyl]pyrrole-2-carboxamide
• N-[4-(pyrrolidine-1-carbonyl)phenyl]thiophene-2-carboxamide
• N-[4-(pyrrolidine-1-carbonyl)phenyl]benzofuran-2-carboxamide

Uniqueness

N-[4-(pyrrolidine-1-carbonyl)phenyl]furan-2-carboxamide is unique due to the presence of the furan ring, which imparts distinct electronic and steric properties compared to similar compounds with pyrrole, thiophene, or benzofuran rings. These differences can influence the compound’s reactivity, binding affinity, and overall biological activity.